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Compound of Interest

Compound Name: Emd 52297
CAS No.: 129049-51-0
Cat. No.: B1671207
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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of EMD 534085, a
potent and selective inhibitor of the mitotic kinesin Eg5 (KIF11), in preclinical mouse models of
cancer. The provided protocols are based on available data and established methodologies for
in vivo xenograft studies.

Introduction

EMD 534085 is a small molecule inhibitor that targets Eg5, a motor protein essential for the
formation of the bipolar mitotic spindle during cell division. By inhibiting Eg5, EMD 534085
induces mitotic arrest, leading to apoptosis in proliferating cancer cells. Preclinical studies have
demonstrated its antitumor activity in various cancer models, making it a compound of interest
for cancer research and drug development.

Mechanism of Action: Eg5 Inhibition

EMD 534085 allosterically binds to Eg5, preventing its interaction with microtubules. This
inhibition disrupts the outward push required for centrosome separation, resulting in the
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formation of a monopolar spindle. Cells are unable to progress through mitosis and ultimately
undergo apoptosis.
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 To cite this document: BenchChem. [Application Notes and Protocols for EMD 534085 in
Mouse Models]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671207/docs#application-notes-and-protocols-for-
emd-534085-in-mouse-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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